Cas no 55321-69-2 (4-(1,1,2,3,3,3-Hexafluoropropoxy)benzaldehyde)

• Product Name: 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzaldehyde
• CAS No: 55321-69-2
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• MDL: MFCD04610439
• CID: 821631
• PubChem ID: 3807053
• Update Time: 2026-04-29

4-(1,1,2,3,3,3-Hexafluoropropoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzaldehyde

• MDL： MFCD04610439

Computed Properties

• Exact Mass: 272.02700

Experimental Properties

• PSA: 26.30000
• LogP: 3.37110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzaldehyde

4-(1,1,2,3,3,3-Hexafluoropropoxy)benzaldehyde: A Comprehensive Overview

The compound 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzaldehyde (CAS No. 55321-69-2) is a highly fluorinated aromatic aldehyde with unique chemical properties. This compound has garnered significant attention in recent years due to its potential applications in materials science and pharmaceutical research. The structure of this molecule consists of a benzaldehyde moiety substituted with a hexafluoropropoxy group at the para position. This substitution pattern imparts distinctive electronic and steric effects that make it an interesting subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzaldehyde. Researchers have explored various methodologies to optimize the reaction conditions for its preparation. For instance, the use of palladium-catalyzed coupling reactions has been reported as a promising approach to construct the carbon-fluorine bonds in this compound. These studies highlight the importance of understanding the electronic effects of fluorine atoms on the reactivity of aromatic systems.

The fluorinated nature of this compound contributes significantly to its physical and chemical properties. The presence of multiple fluorine atoms in the hexafluoropropoxy group enhances the molecule's stability and lipophilicity. These characteristics make 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzaldehyde a valuable building block in organic synthesis. Recent studies have demonstrated its utility in constructing bioactive molecules with potential applications in drug discovery.

In terms of applications, 4-(1,1,2,3,3,3-Hexafluoropropoxy)benzaldehyde has shown promise in the development of advanced materials. Its ability to form stable complexes with metal ions has been exploited in designing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable pore sizes, making them suitable for gas storage and separation applications.

Furthermore, the electronic properties of 4-(1,1